Cas no 5469-06-7 ( )

  structure
  structure
Product Name: 
CAS No:5469-06-7
MF:C15H12O4
MW:256.253384590149
CID:942566
PubChem ID:225877
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 5-benzoyloxymethyl-benzo[1,3]dioxole; NSC15718; CTK5A2294; Piperonylbenzoat; AG-J-60476; AC1L5ECV; AR-1B6497; AC1Q65Z3; KST-1A9644; Benzoesaeure-piperonylester;
    • DTXSID80280161
    • NSC15718
    • 1,3-benzodioxol-5-ylmethyl benzoate
    • NSC-15718
    • 5469-06-7
    • AKOS017016396
    •  
    • Inchi: 1S/C15H12O4/c16-15(12-4-2-1-3-5-12)17-9-11-6-7-13-14(8-11)19-10-18-13/h1-8H,9-10H2
    • InChI Key: KMQBYAFOOFDSCK-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)OCC1C=C2C(OCO2)=CC=1

Computed Properties

  • Exact Mass: 256.07356
  • Monoisotopic Mass: 256.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • Density: 1.286
  • Boiling Point: 387.7°C at 760 mmHg
  • Flash Point: 172.7°C
  • Refractive Index: 1.605
  • PSA: 44.76

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